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Introduction

2-Hydroxypropyl-3-cyclodextrin (HP-3-CD) is a chemically modified derivative of 3-cyclodextrin,
a cyclic oligosaccharide composed of seven D-(+)-glucopyranose units. The introduction of
hydroxypropyl groups enhances the aqueous solubility and reduces the parenteral toxicity of
the parent cyclodextrin, making it a valuable excipient in the pharmaceutical industry. Its unique
truncated cone structure, featuring a hydrophilic exterior and a hydrophobic interior cavity,
allows it to form non-covalent inclusion complexes with a wide variety of poorly soluble drug
molecules. This encapsulation can significantly improve the solubility, stability, and
bioavailability of guest molecules, making HP-B-CD a critical tool in drug formulation and
delivery. This technical guide provides a comprehensive overview of the core physicochemical
properties of HP-B3-CD, detailed experimental protocols for its characterization, and visual
representations of key processes.
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Core Physicochemical Properties

The functional characteristics of 2-hydroxypropyl-B-cyclodextrin are defined by a range of
physicochemical parameters. These properties can vary slightly depending on the degree of
substitution (DS), which is the average number of hydroxypropyl groups per glucopyranose

unit.
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Property Value Unit References
Ce3H1120a42
Molecular Formula (unsubstituted B- - [1]
cyclodextrin)
Average Molecular
_ ~1380 - 1540 g/mol [11[2][3]
Weight
White to off-white,
Appearance - [1]
amorphous powder
Solubility in Water (25
> 45 g/100mL [4]
OC)
Solubility in Ethanol Soluble - [5]
Solubility in Methanol >33 g/100mL [6]
Solubility in DMSO Soluble - [5]
Degree of Substitution  Typically 0.6 - 0.9 ne
(DS) (molar substitution)
Thermal
N ~300 - 400 °C [71[8]
Decomposition
_ _ Decomposes before
Melting Point ) °C
melting (~278 °C dec.)
Density 1.389 + 0.005 g/cm3 [9]
Refractive Index 1.520 + 0.002 - [9]
Hygroscopicity Hygroscopic - [9]
Exhibits surface
) activity, decreases
Surface Tension ) mN/m [10]
surface tension of
water
Inclusion Complexation
© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxypropyl-Beta-Cyclodextrin
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxypropyl-Beta-Cyclodextrin
https://www.tocris.com/products/hydroxypropyl-b-cyclodextrin_0708
https://www.scientificlabs.ie/product/chelation-complexation-compounds/332593-5G
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxypropyl-Beta-Cyclodextrin
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/389/483/h107dat.pdf
https://cdn.caymanchem.com/cdn/insert/16169.pdf
https://cyclolab.hu/products/research_grade_cyclodextrins-c23/2hydroxypropylbetacyclodextrin_ds45-p50/
https://cdn.caymanchem.com/cdn/insert/16169.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/389/483/h107dat.pdf
https://cyclolab.hu/products/research_grade_cyclodextrins-c23/2hydroxypropylbetacyclodextrin_ds45-p50/
https://pubmed.ncbi.nlm.nih.gov/25542104/
https://iris.unito.it/handle/2318/56564
https://pubs.rsc.org/en/content/articlehtml/2020/cp/d0cp01385d
https://pubs.rsc.org/en/content/articlehtml/2020/cp/d0cp01385d
https://pubs.rsc.org/en/content/articlehtml/2020/cp/d0cp01385d
https://pmc.ncbi.nlm.nih.gov/articles/PMC6212962/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary function of HP-B-CD in pharmaceutical applications is its ability to form inclusion
complexes with guest molecules. This process is a dynamic equilibrium where a lipophilic part
of a guest molecule is encapsulated within the hydrophobic cavity of the HP-3-CD molecule in
an aqueous environment.

The formation of these complexes is driven by various non-covalent interactions, including
hydrophobic interactions, van der Waals forces, and hydrogen bonding. The stoichiometry of
these complexes is most commonly 1:1 (one guest molecule to one HP-3-CD molecule),
although other stoichiometries are possible.[11][12] The stability of these complexes is
characterized by the stability constant (Kc), with typical values ranging from 50 to 2000 M—1.
[12]
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Prepare HP-3-CD
solutions of varying
concentrations
Add excess guest
drug to each solution
Equmbrate samples
(e.q., 24-72h at
constant temperature)

Filter samples to
remove undissolved drug

Quantify dissolved
drug concentration
(UV-Vis or HPLC)

'

Plot drug concentration
vs. HP-B-CD concentration

'

Analyze phase-solubility
diagram (determine stoichiometry
and calculate Kc)

Prepare solutions of guest,
HP-B-CD, and complex in D20

(Acquire IH NMR spectra)

y

Analyze chemical shift changes
of guest and HP-B-CD protons

Perform Job's pIot experiment
to determine stoichiometry

Acquire 2D ROESY spectrum)
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Analyze cross-peaks to confirm
spatial proximity and inclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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